Cas no 893610-81-6 (butyl(2-chloro-6-fluorophenyl)methylamine)

• Product Name: butyl(2-chloro-6-fluorophenyl)methylamine
• CAS No: 893610-81-6
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD07409963
• CID: 4718770
• PubChem ID: 4722037
• Update Time: 2025-05-26

butyl(2-chloro-6-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Butyl[(2-chloro-6-fluorophenyl)methyl]amine
• N-[(2-chloro-6-fluorophenyl)methyl]butan-1-amine
• butyl(2-chloro-6-fluorophenyl)methylamine

• MDL： MFCD07409963
• Inchi： 1S/C11H15ClFN/c1-2-3-7-14-8-9-10(12)5-4-6-11(9)13/h4-6,14H,2-3,7-8H2,1H3
• InChI Key： IHCNOKDFNCAEQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Topological Polar Surface Area: 12

Additional information on butyl(2-chloro-6-fluorophenyl)methylamine

Research Brief on Butyl(2-chloro-6-fluorophenyl)methylamine (CAS: 893610-81-6): Recent Advances and Applications

Butyl(2-chloro-6-fluorophenyl)methylamine (CAS: 893610-81-6) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have highlighted its utility in the synthesis of pharmacologically active compounds, owing to the presence of both chloro and fluoro substituents, which can influence the electronic properties and binding affinities of resulting molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of butyl(2-chloro-6-fluorophenyl)methylamine as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that the incorporation of this amine derivative into the scaffold of SSRIs led to improved blood-brain barrier permeability and enhanced binding affinity for the serotonin transporter (SERT). These findings suggest that butyl(2-chloro-6-fluorophenyl)methylamine could serve as a valuable structural motif in the development of next-generation antidepressants.

In addition to its applications in CNS drug discovery, recent research has explored the potential of butyl(2-chloro-6-fluorophenyl)methylamine in the development of antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of novel quinolone derivatives incorporating this amine moiety. The resulting compounds exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with MIC values in the low micromolar range. The authors attributed this enhanced activity to the electron-withdrawing effects of the chloro and fluoro substituents, which may facilitate interactions with bacterial target proteins.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce butyl(2-chloro-6-fluorophenyl)methylamine. A 2023 paper in Organic Process Research & Development described a novel catalytic reductive amination protocol that achieved high yields (up to 92%) with excellent enantioselectivity. This method represents a significant improvement over traditional synthetic approaches, offering reduced environmental impact and improved scalability for industrial applications.

Pharmacokinetic studies have also shed light on the metabolic fate of compounds derived from butyl(2-chloro-6-fluorophenyl)methylamine. Recent in vitro and in vivo investigations have shown that the presence of the fluoro substituent at the 6-position significantly reduces oxidative metabolism, leading to improved metabolic stability compared to non-fluorinated analogs. This property makes derivatives of this compound particularly attractive for the development of long-acting pharmaceutical formulations.

Looking forward, the unique properties of butyl(2-chloro-6-fluorophenyl)methylamine continue to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its potential in targeted cancer therapies, where its structural features may enable the development of selective kinase inhibitors. Additionally, computational modeling studies are providing new insights into how modifications of this scaffold can be optimized for specific biological targets, opening new avenues for rational drug design.